Cyanomethyl 3-(t-butyloxycarbonylamino)benzoate

• CAS No.: 123986-66-3
• Molecular Formula: C14H16N2O4
• Molecular Weight: 276.29 g/mol
• IUPAC Name: cyanomethyl 3-[(2-methylpropan-2-yl)oxycarbonylamino]benzoate
• InChI: InChI=1S/C14H16N2O4/c1-14(2,3)20-13(18)16-11-6-4-5-10(9-11)12(17)19-8-7-15/h4-6,9H,8H2,1-3H3,(H,16,18)
• InChI Key: IITIRQOPOMSWFO-UHFFFAOYSA-N
• Canonical SMILES: CC(C)(C)OC(=O)NC1=CC=CC(=C1)C(=O)OCC#N

Description

Cyanomethyl 3-(t-butyloxycarbonylamino)benzoate is a useful research compound. Its molecular formula is C14H16N2O4 and its molecular weight is 276.29 g/mol. The purity is usually 95%.
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Synthesis routes and methods

Procedure details

A mixture of 3-(t-butyloxycarbonylamino)benzoic acid (20 g), triethylamine (12.8 g), chloroacetonitrile (9.4 g) and acetone (150 ml) is refluxed for 4 hours. After acetone is distilled off under reduced pressure, the residue is dissolved in ethyl acetate (200 ml), and the solution is washed with water, and ethyl acetate is distilled off under reduced pressure. The residue is recrystallized from 80% aqueous acetonitrile solution to give the title compound (22 g, 99%) as white short needles.